8-Methylchroman-2-one

• Molecular Formula: C10H10O2
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 8-methyl-3,4-dihydrochromen-2-one
• InChI: InChI=1S/C10H10O2/c1-7-3-2-4-8-5-6-9(11)12-10(7)8/h2-4H,5-6H2,1H3
• InChI Key: WQHAWQJLMGDBOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)CCC(=O)O2

Description

8-Methylchroman-2-one is a bicyclic organic compound belonging to the chromone family, characterized by a benzopyran-2-one core with a methyl substituent at the 8-position. Chroman-2-ones (coumarin derivatives) are widely studied for their diverse biological activities, including antimicrobial, antioxidant, and anticancer properties. The methyl group at position 8 introduces steric and electronic effects that influence reactivity, solubility, and interactions with biological targets. Structural characterization via techniques such as NMR, HRMS, and X-ray crystallography confirms its planar benzopyrone framework and substituent orientation .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-Methylchroman-2-one typically involves the hydrogenation of 8-Methyl coumarin. This process is carried out under atmospheric pressure using acetic acid as a solvent and palladium on carbon (Pd/C) as a catalyst . The reaction conditions are mild, and the product is purified using chromatography with a mixture of n-hexane and ethyl acetate as the eluent.

Industrial Production Methods: In industrial settings, the production of 8-Methylchroman-2-one can be scaled up using similar hydrogenation techniques. The use of continuous flow reactors and optimized catalyst systems can enhance the efficiency and yield of the process. Additionally, biocatalytic methods using microbial reduction of coumarin derivatives have been explored for more sustainable production .

Chemical Reactions Analysis

Types of Reactions: 8-Methylchroman-2-one can undergo various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding lactones or carboxylic acids.

Reduction: Further reduction can lead to the formation of more saturated compounds.

Substitution: Electrophilic substitution reactions can occur at the aromatic ring, leading to various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogen gas (H2) in the presence of Pd/C is commonly used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for halogenation or nitration reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield carboxylic acids, while substitution can produce halogenated or nitrated derivatives.

Scientific Research Applications

8-Methylchroman-2-one has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a model compound for studying reaction mechanisms.

Biology: Its derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Coumarin derivatives, including 8-Methylchroman-2-one, are investigated for their anticoagulant and anti-inflammatory effects.

Industry: It is used in the fragrance and flavor industries due to its pleasant aroma and stability.

Mechanism of Action

The mechanism of action of 8-Methylchroman-2-one involves its interaction with various molecular targets. In biological systems, it can act as a pro-drug, being bioactivated to release active metabolites. These metabolites can inhibit enzymes such as carbonic anhydrase and cholinesterase, leading to various pharmacological effects . The compound’s ability to form hydrogen bonds, pi-stacking interactions, and dipole-dipole interactions with target proteins is crucial for its activity .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• 8-Methyl vs. Methoxy derivatives exhibit lower solubility in nonpolar solvents compared to methyl analogs .
• 7-Hydroxy-8-methyl : The hydroxyl group at position 7 enables intramolecular hydrogen bonding, stabilizing the structure and increasing solubility in polar aprotic solvents like DMSO .

Ring-Modified Derivatives

• Pyrano-Fused Systems: Compounds like 8,8-dimethylpyrano[2,3-h]chromen-2-one (CAS 523-59-1) feature fused pyran rings, increasing steric bulk and altering UV absorption profiles .
• Aza-Substituted Analogs : 3-Azahetarylchroman-4-ones (e.g., 2-methyl-3-imidazolyl derivatives) exhibit shifted carbonyl reactivity due to nitrogen incorporation, enabling diverse pharmacological applications .